Cas no 919800-31-0 (Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-)

Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl- structure
919800-31-0 structure
Product Name:Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-
CAS No:919800-31-0
MF:C13H18FN
MW:207.287127017975
CID:760662
PubChem ID:61636464
Update Time:2025-04-19

Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-
    • N-(cyclopentylmethyl)-3-fluoro-2-methylaniline
    • 919800-31-0
    • DTXSID90734241
    • DDWCXYXHBVJHGA-UHFFFAOYSA-N
    • AKOS010900891
    • cyclopentylmethyl-(3-fluoro-2-methyl-phenyl)-amine
    • SCHEMBL1242080
    • Inchi: 1S/C13H18FN/c1-10-12(14)7-4-8-13(10)15-9-11-5-2-3-6-11/h4,7-8,11,15H,2-3,5-6,9H2,1H3
    • InChI Key: DDWCXYXHBVJHGA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C)NCC1CCCC1

Computed Properties

  • Exact Mass: 207.142327740g/mol
  • Monoisotopic Mass: 207.142327740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12Ų
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